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Compound of Interest

Compound Name: Enpp-1-IN-14

Cat. No.: B12409671 Get Quote

Essential Safety and Handling Guide for Enpp-1-
IN-14
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Enpp-1-IN-14, a potent Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 (ENPP1)

inhibitor. Adherence to these procedures is critical to ensure personal safety and maintain a

secure laboratory environment.

Hazard Identification and Precautions
Enpp-1-IN-14 is a potent bioactive compound. While a specific Safety Data Sheet (SDS) for

Enpp-1-IN-14 is not readily available, data from the structurally similar compound Enpp-1-IN-1

indicates that it should be handled as a toxic substance. It is considered a pharmaceutically

active ingredient that may cause moderate to severe irritation to the skin and eyes.[1] All

handling should be performed by personnel trained and familiar with the management of potent

active pharmaceutical ingredients.[1]

Key Safety Precautions:

Avoid inhalation, and contact with skin, eyes, and clothing.[1]

Wear appropriate personal protective equipment (PPE) at all times.
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Handle the compound in a designated area, such as a chemical fume hood or a Class II

Biosafety Cabinet, to prevent exposure to aerosols and residues.[2]

Be aware of potential thermal decomposition, which may produce toxic gases like carbon

monoxide, carbon dioxide, and nitrogen oxides.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling Enpp-1-IN-14. This is based on

recommendations for handling hazardous drugs and potent compounds.[2][3]

PPE Category Item
Specifications and Usage
Notes

Hand Protection Chemical-resistant gloves

Two pairs of chemotherapy-

grade gloves are

recommended.[3] Change

gloves immediately if

contaminated.

Eye Protection Chemical safety goggles

Provide a complete seal

around the eyes to protect

from splashes.

Body Protection Protective clothing/Gown

A disposable gown resistant to

hazardous drugs is required.[3]

Ensure it is worn over personal

clothing.

Respiratory Protection
NIOSH/MSHA-approved

respirator

Use when there is a risk of

aerosol generation and the

handling is not performed in a

contained system like a fume

hood.

Experimental Workflow for Handling Enpp-1-IN-14
The following diagram outlines the standard operating procedure for the safe handling of Enpp-
1-IN-14 from receipt to disposal.
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Safe Handling and Disposal Workflow for Enpp-1-IN-14

Preparation

Handling

Cleanup & Disposal

1. Don Required PPE

2. Prepare Workspace in Fume Hood

Ensure proper fit

3. Retrieve Enpp-1-IN-14 from Storage

Verify hood function

4. Weigh Compound

Transport securely

5. Prepare Stock Solution

Use precision balance

6. Perform Experiment

Aliquot as needed

7. Decontaminate Workspace

After experiment completion

8. Dispose of Contaminated Waste

Use appropriate deactivating agent

9. Doff PPE

Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for safe handling of Enpp-1-IN-14.
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First Aid Measures
In case of accidental exposure, follow these first aid procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical

advice.[1]

Skin Contact: Wash immediately with plenty of water.[1] Remove contaminated clothing.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: If swallowed, rinse mouth with water (only if the person is conscious). Seek

immediate medical attention. The substance is considered very toxic if swallowed.[1]

Accidental Release Measures
In the event of a spill, wear a self-contained breathing apparatus and protective clothing.[1]

Prevent the material from entering drains or waterways. Absorb the spill with inert material

(e.g., sand, vermiculite) and place it in a sealed container for disposal.

Storage and Stability
Store Enpp-1-IN-14 as directed by the supplier, typically in a cool, dry, and well-ventilated area,

protected from light and heat.[1] The compound is stable if stored as directed.[1] Avoid strong

oxidizing agents.[1] Stock solutions should be aliquoted and stored to prevent degradation from

repeated freeze-thaw cycles.[4][5]

Disposal Considerations
Dispose of Enpp-1-IN-14 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[1] Do not allow the chemical to enter the environment. It is

considered non-hazardous for transport.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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